Cas no 163520-14-7 ([2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid)

[2-(tert-Butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid is a specialized boronic acid derivative featuring a tert-butylsulfamoyl moiety and an isobutyl-substituted thiophene ring. This compound is primarily employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. The tert-butylsulfamoyl group enhances steric and electronic properties, potentially improving selectivity in coupling reactions. Its boronic acid functionality offers high reactivity with aryl halides, while the thiophene backbone contributes to stability and compatibility with diverse reaction conditions. This reagent is particularly valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Proper handling under inert conditions is recommended due to boronic acid sensitivity.

[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid structure

163520-14-7 structure

Product Name:[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid

CAS No:163520-14-7

MF:C₁₂H₂₂BNO₄S₂

MW:319.248381137848

CID:1344514

PubChem ID:11484000

Update Time:2025-10-29

[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

- Boronic acid,[2-[[(1,1-dimethylethyl)amino]sulfonyl]-5-(2-methylpropyl)-3-thienyl]-
- [2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid
- (2-(N-(tert-Butyl)sulfamoyl)-5-isobutylthiophen-3-yl)boronicacid
- WNDRLWHRDDJBRR-UHFFFAOYSA-N
- 2-(TERT-BUTYLSULFAMOYL)-5-(2-METHYLPROPYL)THIOPHEN-3-YLBORONIC ACID
- 5-isobutyl-2-(N-tert-butylaminosulfonyl)thiophene-3-boronic acid
- 163520-14-7
- SCHEMBL707335
- CS-0447755
- F10471
- {2-[(t-butylamino)sulfonyl]-5-isobutyl-3-thienyl}boronic acid
- 5-iso-Butyl-2-(N-tert-butylaminosulfonyl)thiophene-3-boronic acid
- (2-(N-(tert-Butyl)sulfamoyl)-5-isobutylthiophen-3-yl)boronic acid
- Inchi： 1S/C12H22BNO4S2/c1-8(2)6-9-7-10(13(15)16)11(19-9)20(17,18)14-12(3,4)5/h7-8,14-16H,6H2,1-5H3
- InChI Key： WNDRLWHRDDJBRR-UHFFFAOYSA-N
- SMILES： S(C1=C(B(O)O)C=C(CC(C)C)S1)(NC(C)(C)C)(=O)=O

Computed Properties

Exact Mass: 318.11206
Monoisotopic Mass: 319.1083307g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 414
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 123Å²

Experimental Properties

PSA: 86.63

[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM210843-100mg	(2-(N-(tert-Butyl)sulfamoyl)-5-isobutylthiophen-3-yl)boronic acid	163520-14-7	95%	100mg	$409	2023-01-19
Chemenu	CM210843-250mg	(2-(N-(tert-Butyl)sulfamoyl)-5-isobutylthiophen-3-yl)boronic acid	163520-14-7	95%	250mg	$614	2023-01-19
Chemenu	CM210843-500mg	(2-(N-(tert-Butyl)sulfamoyl)-5-isobutylthiophen-3-yl)boronic acid	163520-14-7	95%	500mg	$819	2023-01-19
Chemenu	CM210843-1g	(2-(N-(tert-Butyl)sulfamoyl)-5-isobutylthiophen-3-yl)boronic acid	163520-14-7	95%	1g	$1022	2023-01-19
Alichem	A169004450-1g	(2-(N-(tert-Butyl)sulfamoyl)-5-isobutylthiophen-3-yl)boronic acid	163520-14-7	95%	1g	$1,297.10	2022-04-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1804-100MG	[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid	163520-14-7	95%	100MG	￥ 1,716.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1804-250MG	[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid	163520-14-7	95%	250MG	￥ 2,745.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1804-500MG	[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid	163520-14-7	95%	500MG	￥ 4,567.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1804-1G	[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid	163520-14-7	95%	1g	￥ 6,850.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1804-5G	[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid	163520-14-7	95%	5g	￥ 20,552.00	2023-04-14